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Compound of Interest

Compound Name: Verimol J

Cat. No.: B15315553 Get Quote

Application Notes and Protocols for Verimol J
IMPORTANT NOTICE: Data Not Available for Verimol J

Extensive searches for "Verimol J" and its chemical synonym, 2-(2-hydroxypropyl)-5-

methoxyphenol, have not yielded critical information regarding its solubility in common

laboratory solvents or a comprehensive safety profile. The absence of a Safety Data Sheet

(SDS) and solubility data prevents the creation of a specific, validated protocol for the

preparation of stock solutions.

Researchers, scientists, and drug development professionals are strongly advised to obtain a

Certificate of Analysis (CoA) and a Safety Data Sheet (SDS) from the supplier of Verimol J
before proceeding with any experimental work. This documentation is essential for ensuring the

accuracy of solution concentrations and for observing appropriate safety measures.

The following application notes and protocols are provided as a general template. The user

must substitute the placeholder information with data obtained from the supplier-provided CoA

and SDS.

Introduction to Verimol J
Verimol J is identified in chemical databases as 2-(2-hydroxypropyl)-5-methoxyphenol. It is

important to distinguish Verimol J from "Viminol Hydroxybenzoate," an opioid analgesic with a

different chemical structure and mechanism of action.[1][2][3][4][5] The biological activity and
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potential signaling pathways of Verimol J are not well-documented in publicly available

literature. As a phenolic compound, it may possess antioxidant or other biological activities, but

this requires experimental validation.

Physicochemical Properties
A summary of the known properties of 2-(2-hydroxypropyl)-5-methoxyphenol is provided below.

Solubility data, which is crucial for stock solution preparation, is currently unavailable.

Property Value Source

IUPAC Name
2-(2-hydroxypropyl)-5-

methoxyphenol
PubChem

Molecular Formula C₁₀H₁₄O₃ PubChem

Molecular Weight 182.22 g/mol PubChem

Appearance Data not available -

Solubility in Water Data not available -

Solubility in DMSO Data not available -

Solubility in Ethanol Data not available -

Storage Conditions

Data not available (General

guidance: Store in a cool, dry,

dark place)

-

Safety and Handling Precautions
As specific safety data for Verimol J is not available, general precautions for handling phenolic

compounds should be strictly followed.[6][7][8][9][10]

Personal Protective Equipment (PPE): Always wear a lab coat, safety goggles, and

appropriate chemical-resistant gloves (e.g., nitrile or neoprene) when handling Verimol J.[6]

[8]
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Ventilation: Work in a well-ventilated area, preferably within a chemical fume hood, to avoid

inhalation of any potential dust or vapors.

Skin and Eye Contact: Avoid contact with skin and eyes. In case of contact, flush the affected

area with copious amounts of water for at least 15 minutes and seek immediate medical

attention.[6][8]

Ingestion: Do not ingest. If swallowed, seek immediate medical attention.

Disposal: Dispose of Verimol J and any contaminated materials in accordance with local,

state, and federal regulations for chemical waste.

Generic Protocol for Preparation of Verimol J Stock
Solutions
This protocol is a template and requires specific solubility data before use.

4.1. Materials

Verimol J (powder)

Solvent (e.g., DMSO, Ethanol, PBS - to be determined based on solubility data)

Sterile, conical centrifuge tubes (e.g., 15 mL or 50 mL)

Calibrated analytical balance

Pipettes and sterile, filtered pipette tips

Vortex mixer

Water bath or sonicator (optional, for aiding dissolution)

Sterile, light-protecting storage vials (e.g., amber cryovials)

4.2. Procedure
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Determine the Desired Stock Concentration: Based on experimental needs, decide on a

stock concentration (e.g., 10 mM, 50 mM).

Calculate the Required Mass of Verimol J: Use the following formula to calculate the mass

of Verimol J needed: Mass (g) = Desired Concentration (mol/L) x Volume (L) x Molecular

Weight ( g/mol ) Example for a 10 mM stock in 10 mL: Mass (g) = 0.010 mol/L x 0.010 L x

182.22 g/mol = 0.01822 g (or 18.22 mg)

Weighing Verimol J: In a chemical fume hood, carefully weigh the calculated amount of

Verimol J powder using an analytical balance.

Dissolution: a. Transfer the weighed powder to a sterile conical tube. b. Add a portion of the

chosen solvent (e.g., 8 mL for a final volume of 10 mL) to the tube. c. Vortex the solution

thoroughly for 1-2 minutes to dissolve the compound. d. If the compound does not fully

dissolve, gentle warming in a water bath or sonication may be required. Visually inspect the

solution to ensure there are no visible particles.

Final Volume Adjustment: Once the solid is completely dissolved, add the solvent to reach

the final desired volume (e.g., 10 mL).

Aliquoting and Storage: a. Aliquot the stock solution into smaller, single-use volumes in

sterile, light-protecting vials. This prevents repeated freeze-thaw cycles. b. Store the aliquots

at the recommended temperature (typically -20°C or -80°C) as determined from the

supplier's data sheet.

Visualizations
Experimental Workflow for Stock Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. What is the mechanism of Viminol Hydroxybenzoate? [synapse.patsnap.com]

2. What is Viminol Hydroxybenzoate used for? [synapse.patsnap.com]

3. researchgate.net [researchgate.net]

4. Viminol hydroxybenzoate as a non-narcotic analgesic pharmacological choic | GSC
Advanced Research and Reviews [gsconlinepress.com]

5. researchgate.net [researchgate.net]

6. ehs.yale.edu [ehs.yale.edu]

7. chemos.de [chemos.de]

8. ehs.princeton.edu [ehs.princeton.edu]

9. ineos.com [ineos.com]

10. blacklandmfg.com [blacklandmfg.com]

To cite this document: BenchChem. [preparing Verimol J stock solutions for experiments].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15315553#preparing-verimol-j-stock-solutions-for-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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